Cas no 68579-76-0 (2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-)

• Product Name: 2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
• CAS No: 68579-76-0
• MF: C₆HClN₄O₅
• MW: 244.548939466476
• CID: 392878
• PubChem ID: 9837732
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
• 4-chloro-5,7-dinitro-2,1,3-benzoxadiazole
• SCHEMBL5708836
• 4-chloro-5,7-dinitrobenzofurazan
• 68579-76-0
• DTXSID90431607

• Inchi： 1S/C6HClN4O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
• InChI Key： QTNZXTGUZLGWBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2C1=NON=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.96363
• Monoisotopic Mass: 243.9635468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 125.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles